Cas no 1353965-76-0 (N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide)

• Product Name: N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide
• CAS No: 1353965-76-0
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 2157651
• Update Time: 2025-10-21

N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide
• N-((1-Benzylpiperidin-3-yl)methyl)-2-chloroacetamide
• AM93482
• N-(1-benzylpiperidin-3-ylmethyl)-2-chloroacetamide
• N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide

• Inchi： 1S/C15H21ClN2O/c16-9-15(19)17-10-14-7-4-8-18(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,17,19)
• InChI Key： AXDRKSHBCZSESP-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CN(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 440.2±25.0 °C at 760 mmHg
• Flash Point: 220.0±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide

Recent Advances in the Study of N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide (CAS: 1353965-76-0)

N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide (CAS: 1353965-76-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, therapeutic potential, and future research directions.

The synthesis of N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its chemical identity. These methodological advancements have facilitated more accurate and reproducible studies of the compound's biological effects.

In vitro and in vivo studies have demonstrated that N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide exhibits notable activity as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. This has led to investigations into its potential use for treating psychiatric disorders such as schizophrenia and depression. Preliminary results suggest that the compound may act as a selective receptor agonist or antagonist, though further studies are needed to elucidate its precise mechanism of action.

Additionally, recent research has explored the anticancer properties of N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide. Studies have shown that the compound can induce apoptosis in certain cancer cell lines, possibly through the inhibition of key signaling pathways involved in cell proliferation. These findings highlight its potential as a lead compound for the development of novel anticancer agents, particularly for tumors resistant to conventional therapies.

Despite these promising results, challenges remain in the development of N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Future research should also focus on structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile.

In conclusion, N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-acetamide represents a promising candidate for both CNS and oncology applications. Continued research into its pharmacological properties and therapeutic potential is warranted, with the ultimate goal of translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and development of this compound.